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Compound of Interest

Compound Name: 1,1'-Binaphthyl-2,2'-diamine

Cat. No.: B1221581 Get Quote

Introduction

Axially chiral 1,1'-binaphthyl-2,2'-diamine (BINAM) and its derivatives have emerged as a

privileged class of ligands and organocatalysts in asymmetric catalysis. The unique C2-

symmetric chiral backbone of BINAM provides a well-defined stereochemical environment,

enabling high levels of enantiocontrol in a wide range of chemical transformations. This

technical guide provides a comprehensive overview of the synthesis of novel BINAM

derivatives and their applications in catalysis, with a focus on palladium-catalyzed amination

products, prolinamide derivatives, and N-heterocyclic carbene (NHC) ligands. This document is

intended for researchers, scientists, and professionals in the field of drug development and fine

chemical synthesis.

Synthesis of N-Arylated BINAM Derivatives via
Palladium-Catalyzed Amination
Palladium-catalyzed amination, particularly the Buchwald-Hartwig amination, stands out as a

powerful method for the synthesis of N-arylated BINAM derivatives. This reaction allows for the

formation of C(sp²)-N bonds, enabling the introduction of a wide array of substituents onto the

BINAM core, thereby tuning its steric and electronic properties for specific catalytic

applications.
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The synthesis typically involves the cross-coupling of a dihalo-BINAM derivative with a primary

or secondary amine in the presence of a palladium catalyst, a suitable phosphine ligand, and a

base.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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